![molecular formula C11H23N3O2 B8421144 2-[4-(2-Hydroxyethyl)-1-piperazinyl]methylmorpholine CAS No. 202990-52-1](/img/structure/B8421144.png)
2-[4-(2-Hydroxyethyl)-1-piperazinyl]methylmorpholine
Cat. No. B8421144
Key on ui cas rn:
202990-52-1
M. Wt: 229.32 g/mol
InChI Key: VWCCAIMSEFRCDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
OCCN1CCN(CC2CN(Cc3ccccc3)CCO2)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH2:9][CH:10]([CH2:14][N:15]2[CH2:16][CH2:17][N:18]([CH2:21][CH2:22][OH:23])[CH2:19][CH2:20]2)[O:11][CH2:12][CH2:13]1.[CH3:24][CH2:25][OH:26].[OH-:27].[OH-:29].[Pd+2:28]>>[NH:8]1[CH2:9][CH:10]([CH2:14][N:15]2[CH2:16][CH2:17][N:18]([CH2:21][CH2:22][OH:23])[CH2:19][CH2:20]2)[O:11][CH2:12][CH2:13]1
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Inputs
Step One
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Name
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OCCN1CCN(CC2CN(Cc3ccccc3)CCO2)CC1
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
OCCN1CCN(CC2CN(Cc3ccccc3)CCO2)CC1
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Pd+2]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OCCN1CCN(CC2CNCCO2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
